Cas no 1153747-35-3 (N-(4-bromothiophen-2-yl)methyl-1-methyl-1H-pyrazol-4-amine)

• Product Name: N-(4-bromothiophen-2-yl)methyl-1-methyl-1H-pyrazol-4-amine
• CAS No: 1153747-35-3
• MF: C₉H₁₀BrN₃S
• MW: 272.164799213409
• CID: 5186385
• PubChem ID: 43534759
• Update Time: 2026-03-05

N-(4-bromothiophen-2-yl)methyl-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, N-[(4-bromo-2-thienyl)methyl]-1-methyl-
• N-(4-bromothiophen-2-yl)methyl-1-methyl-1H-pyrazol-4-amine

• Inchi： 1S/C9H10BrN3S/c1-13-5-8(3-12-13)11-4-9-2-7(10)6-14-9/h2-3,5-6,11H,4H2,1H3
• InChI Key： JGJGTKBEMWQUNJ-UHFFFAOYSA-N
• SMILES： N1(C)C=C(NCC2SC=C(Br)C=2)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N-(4-bromothiophen-2-yl)methyl-1-methyl-1H-pyrazol-4-amine

Introduction to N-(4-bromothiophen-2-yl)methyl-1-methyl-1H-pyrazol-4-amine (CAS No. 1153747-35-3)

N-(4-bromothiophen-2-yl)methyl-1-methyl-1H-pyrazol-4-amine (CAS No. 1153747-35-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the synthesis of novel therapeutic agents. The presence of both bromothiophene and pyrazole moieties in its framework endows it with unique chemical properties that make it a valuable intermediate in medicinal chemistry.

The compound's molecular formula, C₁₂H₁₄BBrN₃S, reflects its complex composition, which includes a brominated thiophene ring and a methyl-substituted pyrazole amine group. These structural features contribute to its reactivity and potential utility in drug design. In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and synthetic versatility. N-(4-bromothiophen-2-yl)methyl-1-methyl-1H-pyrazol-4-amine is no exception, as it has been explored in several cutting-edge research studies.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. The bromothiophene moiety, in particular, serves as a versatile handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive compounds. Similarly, the pyrazole amine group provides a site for further derivatization, enabling the creation of diverse pharmacophores.

In the realm of medicinal chemistry, N-(4-bromothiophen-2-yl)methyl-1-methyl-1H-pyrazol-4-amine has been investigated for its potential as an intermediate in the development of novel therapeutic agents. Recent studies have highlighted its utility in the synthesis of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The pyrazole core is particularly well-known for its kinase-binding properties, making it an attractive scaffold for drug discovery.

The bromine atom on the thiophene ring adds another layer of functionality, allowing for further modifications that can enhance binding affinity and selectivity. This has led to several reports describing derivatives of N-(4-bromothiophen-2-yl)methyl-1-methyl-1H-pyrazol-4-amine with improved pharmacological profiles. For instance, researchers have demonstrated that incorporating additional substituents on the pyrazole ring can modulate receptor interactions, leading to more potent and selective inhibitors.

The compound's relevance extends beyond kinase inhibitors. It has also been explored as a precursor for developing antiviral and antibacterial agents. The structural motifs present in N-(4-bromothiophen-2-yl)methyl-1-methyl-1H-pyrazol-4-amine mimic natural products known to exhibit biological activity against various pathogens. By leveraging these structural similarities, chemists have been able to design molecules with enhanced efficacy and reduced toxicity.

The synthesis of N-(4-bromothiophen-2-ytl)methyl-1-methyl-1H-pyrazol-4-amine (CAS No. 1153747-35-3) involves multi-step organic transformations that highlight the compound's synthetic challenges and opportunities. The key steps typically include bromination of thiophene derivatives followed by condensation with appropriate reagents to form the pyrazole ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve high yields and purity.

The role of computational chemistry in optimizing the synthesis of this compound cannot be overstated. Molecular modeling studies have been instrumental in predicting reaction outcomes and identifying optimal reaction conditions. These computational approaches have helped streamline synthetic routes and minimize trial-and-error experimentation.

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